2-({[(4-fluorobenzyl)thio]acetyl}amino)benzamide

• IUPAC Name: 2-[[2-[(4-fluorophenyl)methylsulfanyl]acetyl]amino]benzamide
• InChI: InChI=1S/C16H15FN2O2S/c17-12-7-5-11(6-8-12)9-22-10-15(20)19-14-4-2-1-3-13(14)16(18)21/h1-8H,9-10H2,(H2,18,21)(H,19,20)
• InChI Key: FXEQGBUOKALJNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)N)NC(=O)CSCC2=CC=C(C=C2)F
• Molecular Formula: C16H15FN2O2S
• Molecular Weight: 318.4 g/mol

Description

The compound “2-({[(4-fluorobenzyl)thio]acetyl}amino)benzamide” is a complex organic molecule. It contains a benzamide moiety, which is a common structure in many pharmaceutical drugs. The presence of a fluorobenzyl group could potentially enhance the compound’s ability to penetrate biological membranes, as fluorine atoms are often used in drug design to improve bioavailability.

Molecular Structure Analysis

The exact molecular structure of this compound would need to be determined through techniques such as NMR spectroscopy and X-ray crystallography. Unfortunately, without experimental data, it’s not possible to provide a detailed analysis of the molecular structure.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the amide and thioether groups. Amides can participate in a variety of reactions, including hydrolysis and condensation. Thioethers, on the other hand, are generally quite stable but can be oxidized under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would need to be determined experimentally.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many benzamide derivatives exhibit biological activity by interacting with specific enzymes or receptors in the body.

Safety and Hazards

Without specific studies, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling and storing the compound to minimize risk.

Future Directions

Future research could involve synthesizing the compound and studying its properties and potential applications. Given the structural features of the compound, it could be of interest in the fields of medicinal chemistry or materials science.